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Compound of Interest

Compound Name: BW 245C

CAS No.: 78420-14-1

Cat. No.: B1258413

Get Quote

Executive Summary
BW 245C (Curwilarin) is a potent, highly selective agonist of the Prostaglandin D2 receptor 1

(DP1).[1] Unlike the endogenous ligand Prostaglandin D2 (PGD2), which activates both DP1

and CRTH2 (DP2) receptors, BW 245C allows researchers to isolate DP1-mediated signaling

pathways. This distinction is critical in pharmacological research, as DP1 and DP2 often exert

opposing physiological effects—DP1 typically mediating vasodilation and inhibition of platelet

aggregation (via Gs-coupling), while DP2 drives chemotaxis and Th2-mediated inflammation

(via Gi-coupling).

This guide provides a comprehensive technical framework for utilizing BW 245C in drug

discovery and mechanistic research, focusing on cardiovascular hemodynamics, hemostasis,

and anti-fibrotic signaling.

Part 1: Molecular Pharmacology & Mechanism of
Action
Receptor Selectivity and Affinity
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BW 245C is a hydantoin derivative structurally designed to mimic PGD2 but with enhanced

stability and selectivity.

Primary Target: DP1 Receptor (High Affinity).[2]

Secondary Interactions: Low/Negligible affinity for DP2 (CRTH2), FP, and TP receptors.

Moderate activity observed at EP2 and EP4 receptors at high micromolar concentrations,

necessitating the use of specific antagonists (e.g., BW A868C for DP1 confirmation) in

complex tissue assays.

Stability: Unlike PGD2, which rapidly metabolizes into the J-series prostaglandins (e.g., 15d-

PGJ2, a PPAR

agonist), BW 245C remains chemically stable in physiological buffers, preventing
confounding PPAR

activation.

Signaling Cascade
Upon binding to the DP1 receptor, BW 245C induces a conformational change that activates

the Gs

protein subunit. This triggers the canonical cAMP/PKA signaling axis.

Key Signaling Events:

Activation: Ligand binding recruits Gs

.

Amplification: Adenylyl Cyclase (AC) is activated, converting ATP to cAMP.

Effect: Elevated cAMP activates Protein Kinase A (PKA).

Downstream Targets:

Platelets: Phosphorylation of VASP (Vasodilator-stimulated phosphoprotein) and inhibition

of MLCK (Myosin Light Chain Kinase), preventing shape change and aggregation.
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Smooth Muscle:[3] Phosphorylation of MLCK, leading to relaxation (Vasodilation).

Visualization: DP1 Signaling Pathway
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Figure 1: BW 245C-mediated DP1 signaling cascade leading to vasorelaxation and platelet

inhibition.

Part 2: Physiological Profile & Data Summary[6]
Quantitative Pharmacological Data
The following table summarizes the potency and selectivity profile of BW 245C compared to

the endogenous ligand PGD2.

Parameter BW 245C
PGD2
(Endogenous)

Notes

DP1 Affinity (Ki) ~1–10 nM ~1–5 nM Highly potent at DP1.

DP2 (CRTH2) Affinity > 10,000 nM ~1–10 nM

Critical Differentiator:

BW 245C does not

activate DP2.

Platelet Inhibition

(IC50)
~20–50 nM ~10–30 nM

Potent inhibitor of

ADP-induced

aggregation.

Vasodilation (Potency) High Moderate

Causes systemic

hypotension via

peripheral resistance

reduction.

Metabolic Stability High (Hours) Low (Minutes)

PGD2 degrades to

PGJ2; BW 245C does

not.

Therapeutic Implications[1][3][7]
Glaucoma: BW 245C reduces intraocular pressure (IOP) effectively, though clinical utility is

limited by conjunctival hyperemia (red eye) due to vasodilation [1].
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Pulmonary Fibrosis: Emerging evidence suggests BW 245C inhibits fibroblast proliferation

and collagen deposition, offering a potential anti-fibrotic mechanism distinct from TGF-

inhibition [2].

Atherosclerosis: By inhibiting platelet aggregation and reducing vascular inflammation, DP1

agonism presents a theoretical benefit in atheroprotection.

Part 3: Experimental Protocols
Protocol A: In Vitro Platelet Aggregation Assay
Objective: Quantify the anti-aggregatory potency of BW 245C against ADP-induced

aggregation in human Platelet-Rich Plasma (PRP).

Expertise Note: Platelets are highly sensitive to mechanical stress and temperature. Use only

plastic or siliconized glass to prevent premature activation. Maintain 37°C strictly during the

assay.

Materials:

Fresh human whole blood (citrated).

BW 245C (dissolved in DMSO, final concentration <0.1%).

ADP (Adenosine Diphosphate) as agonist.[4]

Light Transmission Aggregometer (LTA).[4]

Workflow:

Blood Collection: Draw blood into 3.2% sodium citrate tubes (1:9 ratio). Discard the first 2 mL

to avoid tissue factor contamination.

PRP Preparation: Centrifuge at 200 x g for 15 minutes at room temperature (no brake).

Carefully aspirate the upper Platelet-Rich Plasma (PRP) layer.

PPP Preparation: Centrifuge the remaining blood at 2000 x g for 10 minutes to obtain

Platelet-Poor Plasma (PPP) for the blank.
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Normalization: Adjust PRP count to

platelets/mL using autologous PPP.

Pre-Incubation:

Aliquot 450 µL PRP into cuvettes.

Add 5 µL of BW 245C (Test) or Vehicle (Control).

Incubate at 37°C for 2 minutes.

Induction: Add 5 µL ADP (final conc. 5–10 µM) to induce aggregation.

Measurement: Record light transmission for 5–7 minutes. 100% transmission = PPP (Full

Aggregation).

Visualization: Platelet Assay Workflow
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Figure 2: Step-by-step workflow for Light Transmission Aggregometry (LTA) using BW 245C.

Protocol B: In Vivo Hemodynamic Assessment (Rat)
Objective: Assess the systemic hypotensive effects of BW 245C.

Causality Check: DP1 activation causes direct smooth muscle relaxation in resistance vessels.

To confirm specificity, the protocol should ideally include a pretreatment arm with the antagonist

BW A868C.
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Anesthesia: Induce with Inactin (thiobutabarbital) or Urethane. Avoid agents that heavily

suppress cardiovascular reflexes if autonomic modulation is being studied.

Instrumentation: Cannulate the femoral artery (for blood pressure monitoring) and femoral

vein (for drug administration).

Stabilization: Allow 30 minutes for blood pressure (MAP) to stabilize.

Dosing: Administer BW 245C as a bolus or infusion.

Dose Range: 0.1 – 30 µg/kg i.v.

Data Acquisition: Continuously record Mean Arterial Pressure (MAP) and Heart Rate (HR).

Expected Result: Dose-dependent decrease in MAP.[5] Reflex tachycardia may occur

unless baroreflexes are blunted.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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